Cas no 95447-67-9 (4-bromo-1H-pyrazole-1,3,5-d3)

• Product Name: 4-bromo-1H-pyrazole-1,3,5-d3
• CAS No: 95447-67-9
• MF: C₃H₃BrN₂
• MW: 149.991804361343
• CID: 6826635
• PubChem ID: 172406708
• Update Time: 2025-02-14

4-bromo-1H-pyrazole-1,3,5-d3 Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1H-pyrazole-1,3,5-d3
• CS-24802
• 95447-67-9

• Inchi： 1S/C3H3BrN2/c4-3-1-5-6-2-3/h1-2H,(H,5,6)/i1D,2D/hD
• InChI Key： WVGCPEDBFHEHEZ-ILCKQIEWSA-N
• SMILES： BrC1C([2H])=NN([2H])C=1[2H]

Computed Properties

• Exact Mass: 148.96679Da
• Monoisotopic Mass: 148.96679Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 28.7Ų